![molecular formula C15H10F7N3O B2587548 1-(2,3,5,6-Tetrafluoro-4-methylphenyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide CAS No. 1022566-18-2](/img/structure/B2587548.png)
1-(2,3,5,6-Tetrafluoro-4-methylphenyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2,3,5,6-Tetrafluoro-4-methylphenyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide is a useful research compound. Its molecular formula is C15H10F7N3O and its molecular weight is 381.254. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Application in Material Science
Semicarbazides and their derivatives are synthesized through various methods and have applications in agriculture, industry, and material science. For example, the synthesis of 1,4-disubstituted semicarbazides through the condensation of different hydrazides with phenyl isocyanate demonstrates their versatility. These compounds can undergo acid-catalyzed intramolecular cyclization, yielding substituted 1,3,4-oxadiazoles, which are significant for developing new materials with specific properties (Asghar et al., 2010).
Biological Activities
Semicarbazides and their derivatives exhibit various biological activities, including antimicrobial and insecticidal properties. Research into 4H-1,2,4 triazole derivatives from semicarbazides shows they possess significant antibacterial efficacy against common pathogens and insecticidal activity, highlighting their potential in developing new antimicrobial agents (Gautam & Chourasia, 2010).
Another study on semicarbazide derivatives synthesized for antimicrobial purposes found that these compounds showed activity against a range of human pathogenic microorganisms. This indicates the potential of semicarbazides in pharmaceutical applications, particularly in combating microbial resistance (Saravanan, Alagarsamy, & Prakash, 2015).
Antiepileptic Activity
Derivatives of semicarbazides, synthesized from natural products like limonene and citral, have been investigated for their antiepileptic activity. This research underscores the importance of semicarbazides in medicinal chemistry, particularly in designing drugs for neurological conditions (Rajak et al., 2013).
Properties
IUPAC Name |
1-(2,3,5,6-tetrafluoro-4-methylanilino)-3-[3-(trifluoromethyl)phenyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10F7N3O/c1-6-9(16)11(18)13(12(19)10(6)17)24-25-14(26)23-8-4-2-3-7(5-8)15(20,21)22/h2-5,24H,1H3,(H2,23,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGROLOYOLOWXRJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C(=C1F)F)NNC(=O)NC2=CC=CC(=C2)C(F)(F)F)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10F7N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.